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Compound of Interest

Compound Name: N1-Methyl-2'-deoxyadenosine

Cat. No.: B15585888

For researchers, scientists, and drug development professionals requiring N1-Methyl-2'-
deoxyadenosine analytical standards, several commercial suppliers offer this compound. This
document provides a summary of available products, their specifications, and general protocols
for their use in analytical applications.

Commercial Availability

A survey of chemical suppliers indicates that N1-Methyl-2'-deoxyadenosine is available from
various sources. The closely related isomer, N6-Methyl-2'-deoxyadenosine, is also
commercially available and may be of interest for comparative studies. Key suppliers include:

e MedchemExpress: Offers N1-Methyl-2'-deoxyadenosine.[1][2]
e Amsbio: Lists N1-Methyl-2'-deoxyadenosine in their catalog.[3][4]

e Simson Pharma Limited: Provides 1-Methyladenosine, a related compound, and offers
custom synthesis services.[5]

e Sigma-Aldrich (Merck): A prominent supplier of N6-Methyl-2'-deoxyadenosine, providing
detailed product information and citing its use in research.[6][7]

e Thermo Scientific Chemicals: Also a supplier of N6-Methyl-2'-deoxyadenosine.[8]

It is crucial for researchers to select the correct isomer for their specific application, as the
position of the methyl group significantly impacts the molecule's biological and chemical
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Product Specifications

The following table summarizes the quantitative data for N1-Methyl-2'-deoxyadenosine and
the related N6-isomer from various suppliers. This allows for a direct comparison of key product

specifications.
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N1-Methyl-2'-deoxyadenosine is a purine nucleoside analog.[1][2] Such analogs are known to
have broad antitumor activity and are investigated for their roles in DNA damage and repair
pathways.[1][2] In research, this analytical standard is primarily used for the identification and
quantification of this specific DNA adduct in biological samples. This is critical for studies in
toxicology, cancer research, and epigenetics to understand the mechanisms of DNA damage
and the cellular response.

The N6-methylated counterpart, N6-Methyl-2'-deoxyadenosine (m6dA), is a known modification
in the DNA of various organisms and is involved in the regulation of gene expression.[6][7]
Analytical standards for m6dA are used to quantify its levels in genomic DNA, often by sensitive
techniques like UHPLC-MS/MS.[6][7]

Experimental Protocols

Below are generalized protocols for the preparation and use of N1-Methyl-2'-deoxyadenosine
analytical standards in common laboratory applications.

Protocol 1: Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of N1-Methyl-2'-
deoxyadenosine for use as a calibration standard.

Materials:

* N1-Methyl-2'-deoxyadenosine analytical standard

o Dimethyl sulfoxide (DMSO) or sterile deionized water
» Vortex mixer

 Ultrasonic bath

o Calibrated pipettes

 Sterile microcentrifuge tubes or vials

Procedure:
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o Determine the appropriate solvent. Based on supplier data, N1-Methyl-2'-deoxyadenosine
is soluble in DMSO and water.[1] For long-term storage, DMSO is often preferred.

e Prepare a high-concentration stock solution (e.g., 10 mM).

o

Accurately weigh a precise amount of the N1-Methyl-2'-deoxyadenosine powder.

[¢]

Calculate the volume of solvent required to achieve the desired concentration. The
molecular weight is 265.27 g/mol .

[¢]

Add the solvent to the powder.

[¢]

Vortex thoroughly to dissolve. If necessary, use an ultrasonic bath to aid dissolution.[1]

 Store the stock solution. Aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -20°C or -80°C for long-term stability.[1]

» Prepare working solutions. On the day of the experiment, thaw an aliquot of the stock
solution and perform serial dilutions with the appropriate buffer or solvent to create a
calibration curve.

Protocol 2: Quantification by High-Performance Liquid
Chromatography (HPLC)

Objective: To quantify N1-Methyl-2'-deoxyadenosine in a sample using an external calibration
curve.

Materials:

Prepared working standards of N1-Methyl-2'-deoxyadenosine

HPLC system with a UV detector

Appropriate HPLC column (e.g., C18 reversed-phase)

Mobile phase (e.g., a gradient of acetonitrile and water with a modifier like formic acid)

Sample containing the analyte of interest

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15585888?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-154578/N1-Methyl-2-deoxyadenosine-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15585888?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-154578/N1-Methyl-2-deoxyadenosine-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-154578/N1-Methyl-2-deoxyadenosine-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15585888?utm_src=pdf-body
https://www.benchchem.com/product/b15585888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Procedure:

o Equilibrate the HPLC system. Run the mobile phase through the system until a stable
baseline is achieved.

e Generate a calibration curve.

o Inject a series of known concentrations of the N1-Methyl-2'-deoxyadenosine working
standards.

o Record the peak area for each concentration.
o Plot the peak area versus concentration to create a linear calibration curve.

e Analyze the sample. Inject the prepared sample into the HPLC system under the same
conditions.

e Quantify the analyte. Determine the peak area of N1-Methyl-2'-deoxyadenosine in the
sample and use the calibration curve to calculate its concentration.

Visualizations

The following diagrams illustrate common workflows and conceptual relationships relevant to
the use of N1-Methyl-2'-deoxyadenosine analytical standards.

Analytical Workflow

on Curve)
~a
[LC-MS/MS Ana\ys\s)—PCDa(a oncessmgj—b((}uammcauor)
Inject Sample

Standard Preparation

Dissolve in Solvent Create Stock Solution

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15585888?utm_src=pdf-body
https://www.benchchem.com/product/b15585888?utm_src=pdf-body
https://www.benchchem.com/product/b15585888?utm_src=pdf-body
https://www.benchchem.com/product/b15585888?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: Workflow for preparing and using analytical standards.
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Caption: Conceptual pathway of DNA adduct formation and its cellular fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. 1-Methyladenosine | CAS No- 15763-06-1 | Simson Pharma Limited [simsonpharma.com]
. 298% (TLC), powder | Sigma-Aldrich [sigmaaldrich.com]
. 298% (TLC), powder | Sigma-Aldrich [sigmaaldrich.com]

o 8. N6-Methyl-2'-deoxyadenosine, 99% 250 mg | Buy Online | Thermo Scientific Chemicals

[thermofisher.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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